Cas no 2228945-61-5 (tert-butyl N-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate
• CAS No: 2228945-61-5
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 5891653
• PubChem ID: 165659496
• Update Time: 2025-10-30

tert-butyl N-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate
• EN300-1875197
• tert-butyl N-{2-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]phenyl}carbamate
• 2228945-61-5

• Inchi： 1S/C17H25NO3/c1-15(2,3)21-14(20)18-13-9-7-6-8-12(13)17(11-19)10-16(17,4)5/h6-9,19H,10-11H2,1-5H3,(H,18,20)
• InChI Key： KZMRFKWCAXDCNV-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=CC=2NC(=O)OC(C)(C)C)CC1(C)C

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate

Research Brief on tert-butyl N-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate (CAS: 2228945-61-5)

The compound tert-butyl N-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate (CAS: 2228945-61-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of tert-butyl N-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate, which include a cyclopropyl ring and a hydroxymethyl group. These moieties are known to confer stability and bioactivity, making the compound a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and multi-step organic transformations, to produce this compound with high enantiomeric purity.

In vitro and in vivo studies have demonstrated that tert-butyl N-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate exhibits notable biological activity, particularly in modulating specific enzymatic pathways. For instance, preliminary data suggest its potential as an inhibitor of certain proteases involved in inflammatory and neurodegenerative diseases. These findings are supported by molecular docking studies, which reveal strong binding affinities to target proteins.

Further research is underway to explore the pharmacokinetic and pharmacodynamic properties of this compound. Early-stage preclinical trials have shown favorable bioavailability and low toxicity, positioning it as a viable lead compound for therapeutic development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.

In conclusion, tert-butyl N-{2-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenyl}carbamate (CAS: 2228945-61-5) represents a promising avenue for drug discovery. Its unique chemical structure and biological activity warrant continued investigation, with the potential to address unmet medical needs in various disease areas. Future studies should focus on optimizing its synthetic route, elucidating its mechanism of action, and advancing it through the drug development pipeline.